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Compound of Interest

Compound Name: SJF-1528

Cat. No.: B15615319 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and handling of

SJF-1528, a potent Proteolysis Targeting Chimera (PROTAC) designed to induce the

degradation of Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth

Factor Receptor 2 (HER2).

Introduction
SJF-1528 is a chemical probe that functions as a degrader of both EGFR and HER2. It

consists of a ligand that binds to the von Hippel-Lindau (VHL) E3 ubiquitin ligase, connected

via a linker to a ligand that binds to EGFR and HER2. This dual-binding mechanism brings the

E3 ligase in close proximity to the target proteins, leading to their ubiquitination and

subsequent degradation by the proteasome. SJF-1528 is a valuable tool for studying the roles

of EGFR and HER2 in various cellular processes and for the development of novel

therapeutics, particularly in the context of cancer.

Quantitative Data Summary
For ease of reference, the key quantitative data for SJF-1528 are summarized in the table

below.
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Property Value Reference

Molecular Weight 1030.61 g/mol

Formula C₅₅H₅₇ClFN₇O₈S

Purity ≥98%

Solubility Soluble to 100 mM in DMSO

CAS Number 2230821-38-0

Storage (Solid) Store at -20°C

Storage (Stock Solution)

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

Experimental Protocols
Preparation of a 10 mM SJF-1528 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of SJF-1528 in Dimethyl

Sulfoxide (

To cite this document: BenchChem. [Application Notes and Protocols for SJF-1528].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615319#how-to-prepare-sjf-1528-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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